Cas no 89023-05-2 (2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- structure
89023-05-2 structure
Product name:2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
CAS No:89023-05-2
MF:C21H23NO5
MW:369.41102
CID:615602
PubChem ID:71321519

2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
    • (4-nitrophenyl) 3-(4-hexoxyphenyl)prop-2-enoate
    • 4-Nitrophenyl 3-[4-(hexyloxy)phenyl]prop-2-enoate
    • DTXSID20751325
    • 89023-05-2
    • Inchi: InChI=1S/C21H23NO5/c1-2-3-4-5-16-26-19-11-6-17(7-12-19)8-15-21(23)27-20-13-9-18(10-14-20)22(24)25/h6-15H,2-5,16H2,1H3
    • InChI Key: CFDRLDFWMCWRFB-UHFFFAOYSA-N
    • SMILES: CCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 369.15762283g/mol
  • Monoisotopic Mass: 369.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 5.9

2-Propenoic acid, 3-[4-(hexyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Related Literature

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